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Compound of Interest

Compound Name: 3,3'-Dinitrobiphenyl

Cat. No.: B1605736 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of

3,3'-dinitrobiphenyl. Due to the limited availability of experimental data for this specific

compound, this guide also includes information on related compounds and general

methodologies for the determination of thermodynamic properties to provide a broader context

for researchers.

Core Thermodynamic Properties
Quantitative data for the thermodynamic properties of 3,3'-dinitrobiphenyl are not extensively

reported in publicly available literature. The following table summarizes the available data for

3,3'-dinitrobiphenyl and provides data for structurally related compounds for comparative

purposes.
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Property 3,3'-Dinitrobiphenyl
Biphenyl (for
comparison)

1,3-Dinitrobenzene
(for comparison)

Molecular Formula C₁₂H₈N₂O₄[1] C₁₂H₁₀ C₆H₄N₂O₄

Molecular Weight 244.20 g/mol [1] 154.21 g/mol 168.11 g/mol

Melting Point ~200 °C 69.2 °C 89.6 °C

Boiling Point Data not available 255.9 °C 302.8 °C

Standard Enthalpy of

Formation (Solid)
Data not available 97.5 ± 1.3 kJ/mol -22.2 ± 1.3 kJ/mol

Heat of Fusion Data not available 18.58 kJ/mol 18.83 kJ/mol

Heat Capacity (Solid,

at 298.15 K)
Data not available 190 J/mol·K 197.5 J/mol·K

Experimental Protocols
Detailed experimental protocols for the determination of the thermodynamic properties of 3,3'-
dinitrobiphenyl are not readily available. However, established methodologies for the

synthesis and characterization of related nitroaromatic compounds can be adapted.

Synthesis of 3,3'-Dinitrobiphenyl via Ullmann Coupling
The Ullmann reaction is a common method for the synthesis of biaryl compounds. The

following is a generalized protocol based on the synthesis of 2,2'-dinitrobiphenyl, which can be

adapted for 3,3'-dinitrobiphenyl starting from 1-halo-3-nitrobenzene.

Materials:

1-iodo-3-nitrobenzene (or 1-bromo-3-nitrobenzene)

Copper powder (activated)

Sand (optional, as a heat moderator)

Solvent (e.g., Dimethylformamide - DMF, or solvent-free)
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Inert atmosphere (e.g., Nitrogen or Argon)

Procedure:

Activation of Copper: If using copper bronze, it is often beneficial to activate it prior to the

reaction. This can be done by washing with a dilute acid solution to remove any oxide layer,

followed by washing with water and a solvent like acetone, and then drying under vacuum.

Reaction Setup: In a flask equipped with a mechanical stirrer and a reflux condenser under

an inert atmosphere, combine 1-halo-3-nitrobenzene and copper powder. If the reaction is to

be run in a solvent, add DMF. For a solvent-free reaction, sand can be mixed with the

reactants to help moderate the temperature.

Heating: Heat the reaction mixture to a high temperature, typically in the range of 150-250

°C.[2] The optimal temperature will depend on the specific halogen used and whether a

solvent is present. The reaction should be monitored for the disappearance of the starting

material, for example by using thin-layer chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. If a solvent

was used, it can be removed under reduced pressure. The residue is then typically treated

with a dilute acid to dissolve the excess copper.

Purification: The crude 3,3'-dinitrobiphenyl can be purified by recrystallization from a

suitable solvent (e.g., ethanol, acetic acid) or by column chromatography on silica gel.

Determination of Heat Capacity by Differential Scanning
Calorimetry (DSC)
Differential Scanning Calorimetry (DSC) is a powerful technique for determining the heat

capacity of a substance.[3][4][5]

Principle: DSC measures the difference in heat flow between a sample and a reference

material as a function of temperature.[4] By comparing the heat flow required to raise the

temperature of the sample to that of a standard with a known heat capacity (e.g., sapphire), the

heat capacity of the sample can be determined.[6]

Generalized Protocol:
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Sample Preparation: A small, accurately weighed amount of 3,3'-dinitrobiphenyl (typically

1-10 mg) is hermetically sealed in a DSC pan.

Instrument Calibration: The DSC instrument is calibrated for temperature and enthalpy using

certified standards (e.g., indium).

Baseline Measurement: An initial DSC run is performed with empty sample and reference

pans to establish the baseline heat flow.

Standard Measurement: A DSC run is performed with a sapphire standard of known mass to

determine the heat capacity of the instrument.

Sample Measurement: The sample pan containing 3,3'-dinitrobiphenyl is placed in the

DSC, and the temperature is scanned over the desired range at a constant heating rate

(e.g., 10-20 °C/min).[5]

Data Analysis: The heat flow data from the baseline, standard, and sample runs are used to

calculate the specific heat capacity of the sample as a function of temperature.

Visualizations
The following diagrams illustrate key workflows relevant to the study of 3,3'-dinitrobiphenyl's
thermodynamic properties.

Caption: Experimental workflow for the synthesis and thermodynamic analysis of 3,3'-
dinitrobiphenyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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